7H-Thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione, 6-methyl-2-[[2-(trifluoromethyl)phenyl]methylidene]-

• Molecular Formula: C14H8F3N3O2S
• Molecular Weight: 339.29 g/mol
• IUPAC Name: (2E)-6-methyl-2-[[2-(trifluoromethyl)phenyl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C14H8F3N3O2S/c1-7-11(21)18-13-20(19-7)12(22)10(23-13)6-8-4-2-3-5-9(8)14(15,16)17/h2-6H,1H3/b10-6+
• InChI Key: YLYAXKMSYYSCKI-UXBLZVDNSA-N
• Isomeric SMILES: CC1=NN2C(=O)/C(=C\C3=CC=CC=C3C(F)(F)F)/SC2=NC1=O
• Canonical SMILES: CC1=NN2C(=O)C(=CC3=CC=CC=C3C(F)(F)F)SC2=NC1=O

Description

7H-Thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione, 6-methyl-2-[[2-(trifluoromethyl)phenyl]methylidene]- is a heterocyclic compound that has garnered interest due to its unique structural features and potential biological activities. This compound belongs to the class of thiazolo-triazines, which are known for their diverse pharmacological properties, including antibacterial, antifungal, and anticancer activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7H-Thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione derivatives typically involves multi-step procedures. One common method includes the generation of S-alkylated derivatives from 6-substituted arylmethyl-3-mercapto-1,2,4-triazin-5-ones with ethyl 2-chloroacetoacetate, followed by intramolecular cyclization with microwave irradiation, hydrolysis, and amidation . The intramolecular cyclization occurs regioselectively at the N2-position of the 1,2,4-triazine ring .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the use of microwave irradiation and regioselective cyclization suggests potential for scalable synthesis in industrial settings .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiazole ring.

Reduction: Reduction reactions can occur at the carbonyl groups, converting them to alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the methylidene group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted thiazolo-triazine derivatives.

Scientific Research Applications

Chemistry: Used as intermediates in the synthesis of more complex heterocyclic compounds.

Biology: Exhibits antibacterial and antifungal activities, making it a candidate for developing new antimicrobial agents.

Medicine: Potential anticancer properties have been explored, with some derivatives showing activity against certain cancer cell lines.

Industry: Possible applications in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The exact mechanism of action for 7H-Thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione derivatives varies depending on their specific biological activity. For antibacterial activity, these compounds are believed to inhibit bacterial DNA gyrase or topoisomerase II, leading to the disruption of DNA replication and cell death . The presence of the trifluoromethyl group enhances the binding affinity to the target enzymes .

Comparison with Similar Compounds

• 7-Oxo-7H-thiazolo[3,2-b][1,2,4]triazine-2-carboxylic acid derivatives
• 3,6-Diaryl-7H-thiazolo[3,2-b][1,2,4]triazin-7-one derivatives

Comparison:

• Structural Differences: The presence of different substituents, such as the trifluoromethyl group in 7H-Thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione, distinguishes it from other similar compounds .
• Biological Activity: The trifluoromethyl group enhances the biological activity, making it more potent against certain bacterial strains compared to other derivatives .
• Applications: While similar compounds may also exhibit antibacterial and antifungal activities, the unique substituents in 7H-Thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione provide it with distinct properties and potential applications .